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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-5-methoxy-1-

pentanone

Cat. No.: B125406 Get Quote

Introduction

This document provides a detailed overview of the molecular weight and related

physicochemical properties of the compound 1-(4-Chlorophenyl)-5-methoxy-1-pentanone.

The information herein is intended for researchers, scientists, and professionals engaged in

drug development and chemical synthesis. This guide focuses on the fundamental molecular

characteristics of the compound, presenting data in a structured and accessible format.

Molecular Identity and Structure
1-(4-Chlorophenyl)-5-methoxy-1-pentanone is a chemical compound with the molecular

formula C₁₂H₁₅ClO₂[1]. The structure consists of a pentanone backbone substituted with a

methoxy group at the 5-position and a 4-chlorophenyl group at the 1-position.

Physicochemical Data
The fundamental physicochemical properties of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone
are summarized in the table below. The molecular weight is a critical parameter for a wide

range of applications in chemistry and pharmacology, including stoichiometric calculations,

analytical method development, and interpretation of mass spectrometry data.
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Parameter Value Reference

Molecular Formula C₁₂H₁₅ClO₂ [1]

Molecular Weight 226.70 g/mol Calculated

CAS Number 1346603-14-2 [1]

Experimental Protocols

Protocol 1: Determination of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms.

Methodology:

Identify the Molecular Formula: The molecular formula for 1-(4-Chlorophenyl)-5-methoxy-1-
pentanone is C₁₂H₁₅ClO₂.

Determine Atomic Weights: The standard atomic weights of the constituent elements are

used for the calculation:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Chlorine (Cl): 35.453 u

Oxygen (O): 15.999 u

Calculate Molecular Weight: The molecular weight is calculated as follows:

Molecular Weight = (12 × 12.011) + (15 × 1.008) + (1 × 35.453) + (2 × 15.999)

Molecular Weight = 144.132 + 15.120 + 35.453 + 31.998

Molecular Weight = 226.703 g/mol
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Visualizations

The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.
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Figure 1: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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